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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949 Get Quote

A Comparative Analysis of 4-Cyclohexyl-2-methyl-2-butanol and Other Synthetic Lily-of-the-

Valley Fragrance Ingredients

For researchers, scientists, and professionals in drug development, the selection of fragrance

ingredients extends beyond mere olfactory preference, touching upon aspects of performance,

stability, and safety. This guide provides an objective comparison of 4-Cyclohexyl-2-methyl-2-
butanol (also known as Coranol) with other prominent synthetic lily-of-the-valley (muguet)

fragrances, supported by available data and detailed experimental methodologies.

The natural fragrance of lily-of-the-valley is notoriously difficult to extract for commercial

purposes, leading to the chemical synthesis of various aroma compounds that mimic its

delicate, fresh, and green floral scent.[1][2][3] Among these, 4-Cyclohexyl-2-methyl-2-butanol
has emerged as a significant ingredient, valued for its unique scent profile and performance

characteristics.[4][5][6] Other historically and commercially important muguet odorants include

Lilial, Bourgeonal, and Hydroxycitronellal.

Olfactory Profile Comparison
The olfactory character of these synthetic molecules, while all aiming to reproduce the essence

of lily-of-the-valley, exhibits distinct nuances. 4-Cyclohexyl-2-methyl-2-butanol is described

as having a floral, rosy, and fresh scent with spicy notes of rosewood and coriander.[5][6][7][8]

In contrast, Lilial possesses a more classic floral, green, and powdery muguet scent, while

Bourgeonal is characterized by a fresh, watery, and aldehydic floral aroma.[9][10]
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A critical parameter for fragrance performance is the odor detection threshold, which indicates

the minimum concentration of a substance detectable by the human nose. Lower thresholds

signify a more potent aroma.

Fragrance
Compound

Chemical Name CAS Number
Odor Detection
Threshold (ng/L in
air)

4-Cyclohexyl-2-

methyl-2-butanol

(Coranol)

4-Cyclohexyl-2-

methylbutan-2-ol
83926-73-2 Data not available

Lilial

3-(4-tert-

Butylphenyl)-2-

methylpropanal

80-54-6 0.27[7][11]

Bourgeonal
3-(4-tert-

Butylphenyl)propanal
18127-01-0 0.4[4]

Performance Characteristics: Substantivity and
Stability
Substantivity, or the longevity of a fragrance on a substrate, is a key performance indicator. 4-
Cyclohexyl-2-methyl-2-butanol is noted for being much longer-lasting than Linalool, a

common fragrance ingredient, with a reported odor life of 18 hours on a smelling strip.[12]

Chemical stability is crucial for maintaining the intended scent profile in various product bases

and under different environmental conditions. 4-Cyclohexyl-2-methyl-2-butanol is described

as a very stable building block in fragrance formulations.[12] In contrast, aldehydes like Lilial

are known to be less stable over the long term and have a tendency to oxidize.[9]
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Fragrance Compound Substantivity Chemical Stability

4-Cyclohexyl-2-methyl-2-

butanol (Coranol)

Long-lasting (18 hours on a

smelling strip)[12]
Very stable[12]

Lilial Moderate Prone to oxidation[9]

Bourgeonal Moderate
Aldehydic, susceptible to

oxidation

Safety and Regulatory Profile
The safety of fragrance ingredients is under continuous scrutiny. 4-Cyclohexyl-2-methyl-2-
butanol is classified as causing serious eye damage and being toxic to aquatic life with long-

lasting effects.[4] Lilial has faced stricter regulations due to its potential for reproductive toxicity

and has been banned for use in cosmetics in the European Union since March 2022.[9]

Fragrance Compound Key Safety and Regulatory Information

4-Cyclohexyl-2-methyl-2-butanol (Coranol)

GHS: H318 (Causes serious eye damage),

H411 (Toxic to aquatic life with long lasting

effects)[4]

Lilial
Banned in EU cosmetics due to reproductive

toxicity concerns; potential skin sensitizer.[9]

Bourgeonal
Aldehydic structure, potential for skin

sensitization.

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance performance, standardized

experimental protocols are essential.

Gas Chromatography-Olfactometry (GC-O) for Odor
Profile and Threshold Determination
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Objective: To separate and identify the individual volatile components of a fragrance and

determine their respective odor characteristics and detection thresholds.

Methodology:

Sample Preparation: Prepare serial dilutions of the fragrance compound in an appropriate

solvent (e.g., ethanol).

Instrumentation: Utilize a gas chromatograph equipped with a sniffing port (olfactometer) and

a mass spectrometer (MS) detector. The effluent from the capillary column is split between

the MS and the sniffing port.

GC Conditions:

Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: Set to a temperature that ensures volatilization without thermal

degradation (e.g., 250°C).

Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher

temperature (e.g., 280°C) at a controlled rate (e.g., 5°C/min) to separate compounds

based on their boiling points.

Carrier Gas: Use an inert gas like Helium at a constant flow rate.

Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records

the retention time, odor descriptor, and intensity of each detected scent.

Data Analysis: Correlate the sensory data with the mass spectrometry data to identify the

compounds responsible for specific odors. The odor threshold can be determined by

analyzing the serial dilutions and identifying the lowest concentration at which the odor is

detected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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